Cas no 246240-10-8 (tert-butyl (2-(3-aminophenoxy)ethyl)carbamate)

• Product Name: tert-butyl (2-(3-aminophenoxy)ethyl)carbamate
• CAS No: 246240-10-8
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• CID: 858688
• PubChem ID: 11557882
• Update Time: 2025-10-22

tert-butyl (2-(3-aminophenoxy)ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2-(3-aminophenoxy)ethyl)carbamate
• tert-butyl 2-(3-aminophenoxy)ethylcarbamate
• tert-Butyl [2-(3-aminophenoxy)ethyl]carbamate
• CS-0450304
• tert-Butyl(2-(3-aminophenoxy)ethyl)carbamate
• MFCD11922407
• DA-43085
• LODFQJNQDJFGQU-UHFFFAOYSA-N
• Tert-butyl N-[2-(3-aminophenoxy)ethyl]carbamate
• Z733882926
• SCHEMBL541782
• 246240-10-8
• t-Butyl [2-(3-aminophenoxy)ethyl]carbamate
• C78093
• 3-[2-(tert.butyloxycarbonylamino)ethoxy]-aniline
• A1-29263
• EN300-68575
• AKOS010259729

• Inchi： 1S/C13H20N2O3/c1-13(2,3)18-12(16)15-7-8-17-11-6-4-5-10(14)9-11/h4-6,9H,7-8,14H2,1-3H3,(H,15,16)
• InChI Key： LODFQJNQDJFGQU-UHFFFAOYSA-N
• SMILES： O(C(NCCOC1C=CC=C(C=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 252.14739250g/mol
• Monoisotopic Mass: 252.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on tert-butyl (2-(3-aminophenoxy)ethyl)carbamate

Comprehensive Overview of tert-butyl (2-(3-aminophenoxy)ethyl)carbamate (CAS No. 246240-10-8)

The compound tert-butyl (2-(3-aminophenoxy)ethyl)carbamate (CAS No. 246240-10-8) is a specialized organic intermediate widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tert-butyl carbamate group and an aminophenoxy moiety, makes it a versatile building block for synthesizing complex molecules. Researchers and manufacturers increasingly seek this compound due to its role in developing novel therapeutics and sustainable crop protection agents.

In recent years, the demand for tert-butyl (2-(3-aminophenoxy)ethyl)carbamate has surged alongside growing interest in small-molecule drug discovery and green chemistry. Its compatibility with peptide coupling reactions and protecting group strategies aligns with modern trends in precision medicine and bioconjugation technologies. The compound's CAS No. 246240-10-8 frequently appears in patent literature related to kinase inhibitors and targeted cancer therapies, reflecting its importance in contemporary biomedical research.

The synthesis of tert-butyl (2-(3-aminophenoxy)ethyl)carbamate typically involves multi-step organic transformations with careful control of reaction conditions. Industry professionals often inquire about optimal purification methods and scaling-up procedures for this intermediate, as evidenced by search engine analytics. Recent advancements in flow chemistry and catalytic processes have improved the compound's accessibility while addressing environmental concerns through reduced solvent usage.

Analytical characterization of CAS No. 246240-10-8 requires sophisticated techniques including HPLC-MS and NMR spectroscopy. The compound's stability profile under various storage conditions remains a common research topic, particularly for organizations developing long-term storage protocols. Its solubility characteristics in both polar and non-polar solvents make it valuable for formulation scientists working on drug delivery systems.

From a regulatory perspective, tert-butyl (2-(3-aminophenoxy)ethyl)carbamate complies with major chemical inventories worldwide, facilitating its global trade. The compound's safety data and handling guidelines are frequently updated to reflect current occupational health standards. Quality control specifications for CAS No. 246240-10-8 typically emphasize residual solvent levels and isomeric purity, crucial parameters for pharmaceutical applications.

Emerging applications for this intermediate include its use in proteolysis-targeting chimeras (PROTACs) and molecular glues, cutting-edge approaches in drug development. The compound's amine functionality allows diverse derivatization possibilities, making it valuable for creating structure-activity relationship (SAR) libraries. These applications position tert-butyl (2-(3-aminophenoxy)ethyl)carbamate at the forefront of medicinal chemistry innovation.

Supply chain considerations for CAS No. 246240-10-8 have gained attention amid global shifts toward regionalized chemical production. Manufacturers are developing more efficient synthetic routes to ensure consistent availability while maintaining competitive pricing. The compound's custom synthesis options and bulk procurement terms are frequently searched topics among procurement specialists in the fine chemicals sector.

Environmental impact assessments of tert-butyl (2-(3-aminophenoxy)ethyl)carbamate production have led to innovations in waste minimization and byproduct utilization. The compound's biodegradation pathways are being studied to align with green chemistry metrics, responding to industry demands for sustainable chemical processes. These developments complement broader initiatives in circular economy approaches to chemical manufacturing.

Looking ahead, the scientific community anticipates expanded applications for CAS No. 246240-10-8 in material science and electronic chemicals. Its structural features show potential for creating advanced polymers with specific thermal and electronic properties. Such interdisciplinary applications demonstrate the compound's versatility beyond traditional pharmaceutical intermediates, opening new research avenues in functional materials development.